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Hamilton, ON and Boston, MA – FPI-1434, an investigational targeted alpha therapy, has

demonstrated significant preclinical anti-tumor activity through the induction of double-stranded

DNA breaks and apoptosis. This technical guide provides a comprehensive overview of the key

preclinical findings for FPI-1434, including its mechanism of action, and summarizes available

data from in vitro and in vivo studies.

Mechanism of Action: Targeted Alpha-Particle
Annihilation of Cancer Cells
FPI-1434 is a radioimmunoconjugate composed of a humanized monoclonal antibody targeting

the insulin-like growth factor 1 receptor (IGF-1R), linked to the alpha-emitting radionuclide

Actinium-225 (²²⁵Ac).[1][2][3] IGF-1R is a well-established tumor target overexpressed in a

multitude of solid tumors.[3] The mechanism of action of FPI-1434 is not dependent on blocking

the IGF-1R signaling pathway, but rather utilizes the receptor as a delivery portal to targeted

cancer cells.

Upon binding to IGF-1R on the cancer cell surface, FPI-1434 is internalized.[3] The subsequent

decay of the potent alpha-emitter, ²²⁵Ac, within the cell releases high-energy alpha particles,
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leading to the induction of double-stranded DNA breaks, a catastrophic and difficult-to-repair

form of DNA damage.[3] This ultimately triggers programmed cell death, or apoptosis.
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Caption: FPI-1434 Mechanism of Action.

In Vivo Preclinical Efficacy
FPI-1434 has been evaluated in preclinical xenograft models of human cancer, demonstrating

its potential as both a monotherapy and in combination with other anti-cancer agents.

Combination Therapy with PARP Inhibitors
In preclinical studies presented at the 2021 American Association for Cancer Research (AACR)

Virtual Annual Meeting, FPI-1434 was evaluated in combination with the PARP (poly ADP-

ribose polymerase) inhibitor, olaparib.[1] These studies, conducted in colorectal and lung

cancer xenograft models, showed that co-dosing with olaparib resulted in synergistic efficacy,

requiring lower doses of FPI-1434 to achieve an anti-tumor effect.[1] The combination of

ineffective single-agent doses of both FPI-1434 and olaparib resulted in significant anti-tumor

efficacy.[4]

Experimental Protocol: Xenograft Studies with Olaparib

Cell Lines: Colorectal (Colo-205) and lung (A549) cancer cell lines were used.[4]

Animal Model: Xenografts were established in Balb/c nude mice.[4]

Dosing: A dose combination matrix for FPI-1434 and olaparib was tested.[4] Specific doses

from one study included single doses of FPI-1434 at 20, 50, and 100 nCi for the Colo-205

model, and 20, 50, 100, and 200 nCi for the A549 model. Olaparib was administered at

doses including 25 mg/kg.[4]

Endpoints: Tumor growth inhibition was the primary endpoint.

Quantitative Data: FPI-1434 and Olaparib Combination Efficacy
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Tumor Model
FPI-1434 Dose
(Single)

Olaparib Dose Outcome Reference

Colo-205 20 nCi 25 mg/kg

Strongest

combined effect

from ineffective

single agent

doses.

[4]

Colo-205 50 nCi -
Growth

suppression.
[4]

Colo-205 100 nCi -
Tumor

regression.
[4]

A549 50 nCi 25 mg/kg

Strongest

combined effect

from ineffective

single agent

doses.

[4]

A549 100 nCi -
Growth

suppression.
[4]

A549 200 nCi -
Tumor

regression.
[4]

Combination Therapy with Immune Checkpoint
Inhibitors
Further preclinical investigations presented at the 2021 AACR meeting explored the

combination of an IGF-1R targeted alpha therapy with immune checkpoint inhibitors in a

colorectal cancer syngeneic model.[1] The results were compelling, with the combination

leading to complete tumor eradication.[1] Notably, this combination also induced a strong

"vaccine" effect, characterized by an increase in antigen-specific CD8 positive T cells, which

prevented tumor growth upon reinoculation of the same tumor cells.[2]
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Caption: General Experimental Workflow for In Vivo Xenograft Studies.

In Vitro Studies: Induction of DNA Damage and
Apoptosis
In vitro studies have corroborated the in vivo findings, demonstrating that FPI-1434 induces

double-stranded DNA breaks and apoptosis in treated colorectal cancer cells.[1]

Experimental Protocol: Apoptosis and DNA Damage Assays

While specific protocols for FPI-1434 have not been publicly detailed, standard methods for

assessing apoptosis and DNA damage would likely include:

Western Blotting: To detect the cleavage of apoptosis markers such as PARP and caspase-

3. This technique would allow for the differentiation between the pro-enzyme and the active,

cleaved forms of these proteins.

Immunofluorescence: To visualize markers of DNA double-strand breaks, such as γH2AX

foci, within the nucleus of treated cells.
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Flow Cytometry: Using Annexin V and propidium iodide staining to quantify the percentage of

cells undergoing apoptosis and necrosis.
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Caption: Workflow for In Vitro Apoptosis and DNA Damage Assays.

Preclinical Safety and Toxicology
Favorable toxicology studies in cynomolgus monkeys were a key component of the preclinical

data package that supported the initiation of the first-in-human clinical trial for FPI-1434.[3]

These studies indicated a manageable safety profile for the radioimmunoconjugate.

Summary and Future Directions
The preclinical data for FPI-1434 provide a strong rationale for its continued clinical

development. The targeted delivery of Actinium-225 to IGF-1R expressing tumors results in
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potent anti-tumor activity driven by the induction of double-stranded DNA breaks and

apoptosis. The synergistic effects observed in combination with a PARP inhibitor and the

profound anti-tumor immunity elicited in combination with checkpoint inhibitors highlight the

potential for FPI-1434 to be a versatile component of future cancer treatment paradigms. The

ongoing Phase I/II clinical trial (NCT03746431) will provide further insights into the safety,

tolerability, and efficacy of FPI-1434 in patients with advanced solid tumors.[5]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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